2-{[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}-N-{2-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethyl}acetamide

• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 2-[1-(2-methoxyethyl)indol-4-yl]oxy-N-[2-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]acetamide
• InChI: InChI=1S/C22H23N5O4/c1-29-14-13-27-12-9-16-18(27)6-4-7-19(16)30-15-20(28)24-11-8-21-25-22(26-31-21)17-5-2-3-10-23-17/h2-7,9-10,12H,8,11,13-15H2,1H3,(H,24,28)
• InChI Key: NLLWAKNWNGPCQY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC2=C1C=CC=C2OCC(=O)NCCC3=NC(=NO3)C4=CC=CC=N4

Description

2-{[1-(2-METHOXYETHYL)-1H-INDOL-4-YL]OXY}-N-{2-[3-(2-PYRIDYL)-1,2,4-OXADIAZOL-5-YL]ETHYL}ACETAMIDE is a complex organic compound that features a combination of indole, pyridine, and oxadiazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2-METHOXYETHYL)-1H-INDOL-4-YL]OXY}-N-{2-[3-(2-PYRIDYL)-1,2,4-OXADIAZOL-5-YL]ETHYL}ACETAMIDE typically involves multi-step organic synthesis. The process begins with the preparation of the indole and pyridine intermediates, followed by their coupling through an oxadiazole linkage. Common reagents used in these reactions include various acids, bases, and coupling agents under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to scale up the production while maintaining consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-METHOXYETHYL)-1H-INDOL-4-YL]OXY}-N-{2-[3-(2-PYRIDYL)-1,2,4-OXADIAZOL-5-YL]ETHYL}ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using water radical cations, leading to the formation of quaternary ammonium cations.

Reduction: Reduction reactions can be facilitated by hydrogenation or other reducing agents.

Substitution: Nucleophilic substitution reactions can occur at the indole or pyridine rings, depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like water radical cations, reducing agents such as hydrogen gas, and nucleophiles for substitution reactions. Reaction conditions typically involve ambient or slightly elevated temperatures and pressures, with the use of solvents like water or organic solvents .

Major Products

The major products formed from these reactions include various oxidized, reduced, or substituted derivatives of the original compound, which can be further utilized in different applications.

Scientific Research Applications

2-{[1-(2-METHOXYETHYL)-1H-INDOL-4-YL]OXY}-N-{2-[3-(2-PYRIDYL)-1,2,4-OXADIAZOL-5-YL]ETHYL}ACETAMIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-{[1-(2-METHOXYETHYL)-1H-INDOL-4-YL]OXY}-N-{2-[3-(2-PYRIDYL)-1,2,4-OXADIAZOL-5-YL]ETHYL}ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Other indole derivatives: Similar in structure but may have different functional groups and properties.

Uniqueness

2-{[1-(2-METHOXYETHYL)-1H-INDOL-4-YL]OXY}-N-{2-[3-(2-PYRIDYL)-1,2,4-OXADIAZOL-5-YL]ETHYL}ACETAMIDE is unique due to its specific combination of indole, pyridine, and oxadiazole moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.